Cas no 19282-43-0 (2-Thiophenecarboxylic acid, 4,5-diphenyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4,5-diphenyl-, ethyl ester
• CAS No: 19282-43-0
• MF: C₁₉H₁₆O₂S
• MW: 308.394144058228
• CID: 1385746
• PubChem ID: 3921879
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 4,5-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4,5-diphenyl-, ethyl ester
• ethyl 4,5-diphenylthiophene-2-carboxylate
• SCHEMBL6018669
• AKOS005381502
• STK031693
• 19282-43-0

• Inchi： 1S/C19H16O2S/c1-2-21-19(20)17-13-16(14-9-5-3-6-10-14)18(22-17)15-11-7-4-8-12-15/h3-13H,2H2,1H3
• InChI Key： HLSBISFVXMCFBQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.08718
• Monoisotopic Mass: 308.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3